Cas no 954021-41-1 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide)
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide
- 954021-41-1
- N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)-2-oxo-2H-chromene-3-carboxamide
- VU0630900-1
- AKOS024491605
- F5033-0837
- N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]-2-oxochromene-3-carboxamide
- N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide
-
- Inchi: 1S/C21H22N2O4/c24-20(18-12-16-4-1-2-6-19(16)27-21(18)25)22-13-15-7-9-23(10-8-15)14-17-5-3-11-26-17/h1-6,11-12,15H,7-10,13-14H2,(H,22,24)
- InChI Key: WQAGJLUNBCRJLX-UHFFFAOYSA-N
- SMILES: O1C=CC=C1CN1CCC(CNC(C2C(=O)OC3C=CC=CC=3C=2)=O)CC1
Computed Properties
- Exact Mass: 366.15795719g/mol
- Monoisotopic Mass: 366.15795719g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 583
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 71.8Ų
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5033-0837-2μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-5μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-10μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-20μmol |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-1mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-2mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-3mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-4mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-5mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F5033-0837-10mg |
N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide |
954021-41-1 | 10mg |
$79.0 | 2023-09-10 |
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide
N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide: A Comprehensive Overview
The compound CAS No. 954021-41-1, known as N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide, is a complex organic molecule with significant potential in the fields of pharmacology and materials science. This compound is characterized by its intricate structure, which includes a chromene moiety, a piperidine ring, and a furan substituent. The combination of these structural elements contributes to its unique chemical properties and biological activity.
Recent studies have highlighted the importance of chromene derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The chromene moiety in this compound is a key feature, as it has been shown to exhibit strong antioxidant properties. Additionally, the presence of the furan group enhances the molecule's ability to interact with biological targets, making it a promising candidate for further research in medicinal chemistry.
The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies to optimize the yield and purity of the product, including the use of microwave-assisted synthesis and high-performance liquid chromatography (HPLC) for purification. These advancements have significantly improved the efficiency of the synthesis process, making it more accessible for large-scale production.
One of the most intriguing aspects of this compound is its potential application in the development of advanced materials. The chromene moiety's ability to absorb light in the visible spectrum makes it an attractive candidate for use in photovoltaic devices and light-emitting diodes (LEDs). Recent experiments have demonstrated that incorporating this compound into polymer blends can enhance their optical properties, paving the way for its use in next-generation electronic devices.
In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors. For instance, studies have revealed its ability to inhibit histone deacetylases (HDACs), which are key players in epigenetic regulation. This property suggests that it could be developed into a novel class of anticancer drugs with fewer side effects compared to traditional chemotherapy agents.
The structural versatility of this compound also makes it an ideal candidate for further functionalization. By modifying the substituents on the piperidine ring or the furan group, researchers can tailor its properties to suit specific applications. For example, introducing hydroxyl groups could enhance its solubility in aqueous environments, while adding alkyl chains could improve its stability under harsh conditions.
From an environmental perspective, this compound demonstrates excellent biodegradability under controlled conditions. This characteristic is particularly important given the increasing emphasis on sustainable chemistry and green manufacturing processes. Researchers are exploring methods to scale up its production while minimizing waste and energy consumption, aligning with global efforts to promote eco-friendly industrial practices.
In conclusion, N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure, combined with recent advances in synthesis and application techniques, positions it as a key player in future scientific breakthroughs. As research continues to uncover its full capabilities, this compound is poised to make significant contributions to both medicine and materials science.
954021-41-1 (N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)-2-oxo-2H-chromene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)